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Compound of Interest

Compound Name: 2-Fluoro-4-methylpyridine

Cat. No.: B058000 Get Quote

Essential Safety and Handling Guide for 2-Fluoro-4-
methylpyridine
This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 2-Fluoro-4-methylpyridine (CAS No. 461-87-0). It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices and minimize exposure risks.

Hazard Identification and Classification
2-Fluoro-4-methylpyridine is classified as a hazardous substance. It is crucial to understand

its primary hazards to ensure safe handling. The substance is known to cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning[1]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Fluoro-4-methylpyridine is

provided in the table below.

Property Value

CAS Number 461-87-0

Molecular Formula C₆H₆FN

Molecular Weight 111.12 g/mol

Boiling Point 160-161 °C (lit.)[2]

Density 1.078 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.472 (lit.)

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[3][4]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, butyl rubber).[3][5]

[6]

Prevents skin contact, which

can cause irritation. Gloves

must be inspected prior to use

and disposed of properly after

handling.[3][7]

Body Protection

Laboratory coat, long pants,

and closed-toe shoes.[8] For

extensive handling, consider

impervious clothing or a

"bunny suit".[7][9]

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1][5] For large spills or

inadequate ventilation, a

NIOSH-approved respirator

with an appropriate filter (e.g.,

type ABEK) is necessary.[4]

Prevents inhalation of vapors,

which can cause respiratory

tract irritation.

Operational Plan: Step-by-Step Handling Protocol
The following workflow outlines the procedural steps for the safe handling of 2-Fluoro-4-
methylpyridine from receipt to disposal.
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Preparation & Engineering Controls

Handling Protocol

Emergency Procedures

Waste Disposal

Verify Fume Hood Operation

Ensure Access to Eyewash & Safety Shower

Designate Handling Area

Don Appropriate PPE

Conduct Weighing & Transfers in Fume Hood

Store in Tightly Closed Container in a Cool, Dry, Well-Ventilated Area Spill Management First Aid for Exposure

Collect Waste in a Labeled, Sealed Container

Dispose via Licensed Chemical Waste Service

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Fluoro-4-methylpyridine.
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Experimental Protocols
Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.[5]

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[4]

Designate a specific area for handling the compound to contain potential spills.[8]

Handling the Compound:

Donning PPE: Before handling, put on all required PPE as specified in the table above.[1][5]

Handling: Conduct all weighing and transfers of the compound within a chemical fume hood

to control vapors.[5] Avoid contact with skin and eyes and inhalation of vapor or mist.[1][7]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

[3]

Storage: Store in a cool, dry, and well-ventilated place.[1][3] Keep the container tightly closed

and store it locked up.[1][10]

Emergency and Disposal Plans
First Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical help.

[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing and consult a physician.[1]

[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Never give anything by mouth to an

unconscious person.[3]

Spill Management
Evacuate personnel to a safe area and ensure adequate ventilation.[1]

Remove all sources of ignition.[1]

Wear appropriate PPE, including respiratory protection if necessary.[1]

Contain the spillage and collect it with an inert absorbent material (e.g., sand, vermiculite).

[11]

Place the collected material in a suitable, closed container for disposal.[1][11] Do not let the

product enter drains.[3][10]

Disposal Plan
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Waste Collection: All waste, including the pure compound, contaminated materials, and

empty containers, must be collected in a dedicated, compatible, and sealable waste

container.[11]

Labeling: Clearly label the waste container as "Hazardous Waste" with the full chemical

name.[11]

Final Disposal: Arrange for the collection and disposal of the hazardous waste through a

licensed professional waste disposal service.[7][11] Dispose of contents/container to an

approved waste disposal plant in accordance with local regulations.[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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